Cas no 2416217-94-0 (rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid)

• Product Name: rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid
• CAS No: 2416217-94-0
• MF: C₇H₁₁NO₄S
• MW: 205.23154091835
• MDL: MFCD32668645
• CID: 5674500
• PubChem ID: 146155365
• Update Time: 2025-05-19

rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2416217-94-0
• rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno[3,4-b]pyrrole-6a-carboxylic acid
• EN300-26673287
• rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid

• MDL： MFCD32668645
• Inchi： 1S/C7H11NO4S/c9-6(10)7-4-13(11,12)3-5(7)1-2-8-7/h5,8H,1-4H2,(H,9,10)/t5-,7+/m1/s1
• InChI Key： NIJSRMCJLROSIY-VDTYLAMSSA-N
• SMILES： S1(C[C@H]2CCN[C@@]2(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 205.04087901g/mol
• Monoisotopic Mass: 205.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 91.8Ų

Additional information on rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno3,4-bpyrrole-6a-carboxylic acid

Comprehensive Overview of rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno[3,4-b]pyrrole-6a-carboxylic acid (CAS No. 2416217-94-0)

rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno[3,4-b]pyrrole-6a-carboxylic acid (CAS No. 2416217-94-0) is a specialized organic compound with a unique heterocyclic structure. This compound belongs to the class of sulfone-containing pyrrole derivatives, which are increasingly gaining attention in pharmaceutical and agrochemical research due to their versatile biological activities. The rac-(3aR,6aR) configuration indicates a racemic mixture of stereoisomers, making it a valuable intermediate for chiral synthesis. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

The molecular structure of rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno[3,4-b]pyrrole-6a-carboxylic acid features a fused thieno[3,4-b]pyrrole core with a sulfone group at the 5-position and a carboxylic acid functionality at the 6a-position. This combination of functional groups makes it a multifunctional synthon for organic synthesis. Recent studies have highlighted its utility in medicinal chemistry, where it serves as a precursor for compounds with potential anti-inflammatory and neuroprotective properties. The sulfone moiety, in particular, is known to enhance metabolic stability and bioavailability, making this compound a focus of drug design optimization strategies.

In the context of current research trends, rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno[3,4-b]pyrrole-6a-carboxylic acid aligns with the growing demand for sustainable synthetic methodologies. With the pharmaceutical industry's shift toward green chemistry, this compound's potential for catalytic asymmetric synthesis is being explored to minimize waste and improve efficiency. Additionally, its structural features make it relevant to fragment-based drug discovery, a hot topic in modern pharmaceutical research that focuses on identifying small molecular fragments with optimal binding properties.

The synthesis of rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno[3,4-b]pyrrole-6a-carboxylic acid typically involves multi-step organic reactions, including cyclization and oxidation processes. Recent advancements in flow chemistry have enabled more efficient production of such complex heterocycles, reducing reaction times and improving yields. This compound's scalability is of particular interest to contract research organizations (CROs) and active pharmaceutical ingredient (API) manufacturers looking to streamline their production pipelines.

From an analytical perspective, rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno[3,4-b]pyrrole-6a-carboxylic acid presents interesting challenges and opportunities. The presence of multiple stereocenters requires sophisticated chiral separation techniques, such as chiral HPLC or SFC, for the isolation of individual enantiomers. These analytical methods are crucial for structure-activity relationship studies in drug development. Furthermore, the compound's spectroscopic properties (including characteristic NMR and IR signatures) make it identifiable in complex reaction mixtures, facilitating process optimization.

The commercial availability of rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno[3,4-b]pyrrole-6a-carboxylic acid has increased in recent years, reflecting its growing importance in chemical research. Suppliers typically offer this compound with comprehensive certificates of analysis, ensuring quality and consistency for research applications. Pricing trends indicate steady demand from both academic institutions and industrial laboratories engaged in hit-to-lead optimization programs. The compound's stability under standard storage conditions makes it practical for long-term research projects.

Looking toward future applications, rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno[3,4-b]pyrrole-6a-carboxylic acid shows promise beyond pharmaceutical applications. Its unique structure could find use in material science, particularly in the development of specialty polymers with tailored electronic properties. The sulfone group's electron-withdrawing characteristics might be exploited in designing organic semiconductors or photoresponsive materials. These potential applications align with current interests in functional materials for energy storage and conversion technologies.

For researchers working with rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno[3,4-b]pyrrole-6a-carboxylic acid, proper handling and characterization are essential. While not classified as hazardous, standard laboratory safety protocols should be followed when handling this compound. Its solubility profile (typically soluble in polar organic solvents like DMSO or methanol) and reactivity patterns should be considered when designing synthetic routes. Many researchers are particularly interested in its derivatization potential through reactions at the carboxylic acid group or the sulfone moiety.

In conclusion, rac-(3aR,6aR)-5,5-dioxo-hexahydro-1H-5lambda6-thieno[3,4-b]pyrrole-6a-carboxylic acid represents an important structural motif in contemporary organic chemistry. Its combination of stereochemical complexity and functional group diversity makes it valuable for multiple research domains. As synthetic methodologies advance and new biological targets emerge, this compound is likely to maintain its relevance in cutting-edge chemical research. The continued investigation of its properties and applications will undoubtedly contribute to advancements in medicinal chemistry and materials science.